Cas no 87070-52-8 (UNDECANOIC ACID, 3-HYDROXY-, ETHYL ESTER)

• Product Name: UNDECANOIC ACID, 3-HYDROXY-, ETHYL ESTER
• CAS No: 87070-52-8
• MF: C₁₃H₂₆O₃
• MW: 230.343744754791
• CID: 3542700
• PubChem ID: 13113181
• Update Time: 2025-04-22

UNDECANOIC ACID, 3-HYDROXY-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• UNDECANOIC ACID, 3-HYDROXY-, ETHYL ESTER
• Ethyl 3-hydroxyundecanoate
• E97564
• MFCD34530411
• SCHEMBL7606413
• 87070-52-8

• Inchi： 1S/C13H26O3/c1-3-5-6-7-8-9-10-12(14)11-13(15)16-4-2/h12,14H,3-11H2,1-2H3
• InChI Key： YFMDYRSJKCQYQN-UHFFFAOYSA-N
• SMILES： C(CCCC)CCCC(O)CC(=O)OCC

Computed Properties

• Exact Mass: 230.18819469Da
• Monoisotopic Mass: 230.18819469Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų